2-((1-benzyl-1H-indol-3-yl)thio)-N-(naphthalen-1-yl)acetamide
Description
2-((1-benzyl-1H-indol-3-yl)thio)-N-(naphthalen-1-yl)acetamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. Also known as BIA, this compound has been found to exhibit significant biological activity, making it a promising candidate for use in drug development, biochemical research, and other related fields.
Scientific Research Applications
Synthesis and Antibacterial Agents
A study by Ramalingam, Ramesh, and Sreenivasulu (2019) described the synthesis of acetamide derivatives, including those related to the compound , and their examination for antibacterial activity. These compounds showed significant antibacterial properties, indicating their potential application in developing new antibacterial drugs Ramalingam, Ramesh, & Sreenivasulu, 2019.
Anti-Parkinson's Screening
Gomathy, Antony, Elango, Singh, and Gowramma (2012) conducted a study on the synthesis of novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)]acetamide derivatives and their screening for anti-Parkinson's activity. The research highlighted the significant anti-Parkinson's activity of thiazolidinone derivatives in a 6-OHDA lesioned rat model Gomathy et al., 2012.
Anti-HIV Activity
Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, and Al-Masoudi (2010) synthesized a series of naphthalene derivatives, including 2‐(naphthalen‐2‐yloxy)‐N‐[(aryl‐5‐thioxo‐4,5‐dihydro‐1H‐1,2,4‐triazol‐3‐yl)methyl] acetamides, and evaluated their anti-HIV activity. The study found one compound to be a potent inhibitor in vitro for the replication of HIV-1, suggesting these derivatives as potential leads in developing antiviral agents Hamad et al., 2010.
Antimicrobial Activity
Evren, Yurttaş, and Yılmaz-Cankilic (2020) explored the antimicrobial activity of N-(naphthalen-1-yl)propanamide derivatives, indicating that all synthesized compounds exhibited notable activity against both bacteria and fungi. This study underscores the potential of these compounds in antimicrobial therapy Evren, Yurttaş, & Yılmaz-Cankilic, 2020.
properties
IUPAC Name |
2-(1-benzylindol-3-yl)sulfanyl-N-naphthalen-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22N2OS/c30-27(28-24-15-8-12-21-11-4-5-13-22(21)24)19-31-26-18-29(17-20-9-2-1-3-10-20)25-16-7-6-14-23(25)26/h1-16,18H,17,19H2,(H,28,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLRPCLSWEFQAME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=CC5=CC=CC=C54 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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